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Laduviglusib Stability: Known Data and
Handling
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Compound Focus: Laduviglusib

CAS No.: 252917-06-9

Cat. No.: S548968

The table below summarizes the key stability and handling information available from supplier data and

research protocols.

Aspect Key Parameters Recommendation / Reported Data

Solid Form Storage Store at -20°C for up to 3 years [1].

| Stock Solution (in DMSO) | Storage & Stability | « Long-term: Store aliquots at -20°C for up to one year
[2]. « Short-term: Thawed aliquots are stable at 4°C for up to three weeks [2]. | | Reconstitution | Solubility
in DMSO | 105 mg/mL (225.64 mM); sonication is recommended [1]. | | Working Selution | Stability | The
stability of diluted working solutions in aqueous buffers is not specified and should be determined

empirically. |

Experimental Workflow for Stability Testing

Since data on buffer stability is lacking, here is a proposed experimental methodology you can adopt to

determine the stability of Laduviglusib under your specific conditions.
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[Spike into Target Buffer(s)]

e.g., PBS, Tris, etc.

(Aliquot into Vials)

Incubate Aliquots
Under Various Conditions

e.g., 4°C, Room Temp, -20°C

Analyze Samples at Time Points
(e.g., HPLC, LC-MS)

Assess Compound Integrity
- Concentration
- Purity
- Degradation Products

Establish Stability Profile

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s548968?utm_src=pdf-body-img
https://www.smolecule.com/products/s548968?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Frequently Asked Questions

Q1: For how long can I use a freshly prepared Laduviglusib working solution in my cell culture assay?
There is no definitive data. As a best practice, it is highly recommended to prepare the working solution fresh
for each experiment. If you must store a diluted solution, conduct your own stability testing using the

workflow above, as stability can be influenced by buffer composition, pH, and temperature.

Q2: I have an old aliquot of Laduviglusib in DMSO. How can I verify it is still potent? You can check
for visible signs of precipitation or discoloration. For a functional verification, you can perform a dose-
response assay in a relevant cell-based system. A common method is to treat cells known to be responsive to
Wnt/B-catenin activation (e.g., HEK293T with a TOPFlash reporter plasmid) and measure the expected
biological output. A right-shift in the dose-response curve or a decrease in maximum efficacy compared to a

fresh standard would indicate a loss of potency [1].

Q3: Does freeze-thaw cycling affect the stability of my DMSO stock? While the sources do not specify
the number of freeze-thaw cycles, the recommendation to store single-use aliquots at -20°C strongly implies
that repeated freezing and thawing can lead to degradation [2]. To preserve stability, avoid repeated freeze-

thaw cycles by preparing small, single-use aliquots.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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